Cas no 2228856-72-0 (3-(aminomethyl)-3-(2-methoxy-4-methylphenyl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(2-methoxy-4-methylphenyl)cyclobutan-1-ol
• CAS No: 2228856-72-0
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6168122
• PubChem ID: 165609227
• Update Time: 2025-07-22

3-(aminomethyl)-3-(2-methoxy-4-methylphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(2-methoxy-4-methylphenyl)cyclobutan-1-ol
• 2228856-72-0
• EN300-1743217

• Inchi： 1S/C13H19NO2/c1-9-3-4-11(12(5-9)16-2)13(8-14)6-10(15)7-13/h3-5,10,15H,6-8,14H2,1-2H3
• InChI Key： TYTVVYKDRBCZIR-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC(C)=CC=2OC)(CN)C1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(aminomethyl)-3-(2-methoxy-4-methylphenyl)cyclobutan-1-ol

Comprehensive Overview of 3-(aminomethyl)-3-(2-methoxy-4-methylphenyl)cyclobutan-1-ol (CAS No. 2228856-72-0)

The compound 3-(aminomethyl)-3-(2-methoxy-4-methylphenyl)cyclobutan-1-ol (CAS No. 2228856-72-0) is a cyclobutane derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the aminomethyl and methoxy-4-methylphenyl groups, make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its versatility and potential role in developing novel therapeutics.

One of the key reasons for the growing interest in 3-(aminomethyl)-3-(2-methoxy-4-methylphenyl)cyclobutan-1-ol is its relevance to modern drug design. The cyclobutan-1-ol core provides a rigid framework that can enhance binding affinity to biological targets, while the aminomethyl group offers a handle for further chemical modifications. This combination makes it a promising candidate for addressing challenges in central nervous system (CNS) drug development and GPCR-targeted therapies, which are currently hot topics in medicinal chemistry.

From a synthetic chemistry perspective, the presence of both methoxy and methyl substituents on the phenyl ring introduces interesting electronic effects that can influence reactivity. This characteristic has led to investigations into its use as a building block for chiral catalysts and asymmetric synthesis applications. Recent publications have highlighted its potential in creating enantioselective compounds, a crucial aspect of modern pharmaceutical manufacturing where regulatory agencies increasingly demand single-enantiomer drugs.

The compound's physicochemical properties, including its logP and hydrogen bonding capacity, make it particularly interesting for drug delivery optimization studies. With the pharmaceutical industry's current focus on improving bioavailability and blood-brain barrier penetration, researchers are examining how modifications to the 3-(aminomethyl)-3-(2-methoxy-4-methylphenyl)cyclobutan-1-ol scaffold might enhance these critical parameters. Computational chemistry approaches are being employed to predict its ADME (Absorption, Distribution, Metabolism, and Excretion) profile, another area of intense research interest.

In material science applications, the rigid cyclobutane ring system of this compound offers advantages for creating high-performance polymers with specific thermal and mechanical properties. The aromatic moiety provides opportunities for π-π stacking interactions, which could be exploited in designing organic electronic materials. These applications align with current trends in sustainable material development and green chemistry initiatives.

Quality control and analytical characterization of 3-(aminomethyl)-3-(2-methoxy-4-methylphenyl)cyclobutan-1-ol present interesting challenges due to its structural complexity. Advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are typically employed to ensure purity and confirm structure. These analytical aspects are crucial for researchers who frequently search for compound characterization protocols and spectral data interpretation methods.

The safety profile and handling considerations for this compound are also important research topics. While not classified as hazardous, proper laboratory safety protocols should always be followed when working with any chemical substance. Current best practices in chemical risk assessment and occupational health standards apply to its handling and storage, reflecting the growing emphasis on responsible research practices in the scientific community.

Future research directions for 3-(aminomethyl)-3-(2-methoxy-4-methylphenyl)cyclobutan-1-ol may include exploration of its biological activity screening, structure-activity relationships, and potential as a pharmacophore in drug design. The compound's versatility ensures it will remain relevant as new therapeutic targets emerge and synthetic methodologies advance. Its study contributes to broader scientific conversations about molecular diversity and chemical space exploration in drug discovery.

For researchers seeking detailed information about CAS No. 2228856-72-0, it's important to consult peer-reviewed literature and reliable chemical databases. The compound's unique identifier facilitates precise searching across scientific resources, addressing a common need for chemical substance tracking and research reproducibility. As interest in specialized chemical intermediates grows, compounds like 3-(aminomethyl)-3-(2-methoxy-4-methylphenyl)cyclobutan-1-ol will continue to play important roles in advancing both academic and industrial research.